Cas no 90711-60-7 (Acetic acid, iodo-, 2-propenyl ester)

• Product Name: Acetic acid, iodo-, 2-propenyl ester
• CAS No: 90711-60-7
• MF: C₅H₇IO₂
• MW: 226.012354135513
• CID: 788469
• PubChem ID: 11458782
• Update Time: 2025-10-23

Acetic acid, iodo-, 2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, iodo-, 2-propenyl ester
• prop-2-enyl 2-iodoacetate
• AKOS030255504
• Allyl 2-iodoacetate
• DTXSID60466542
• CS-0459446
• SCHEMBL1722806
• allyl iodoacetate
• PROP-2-EN-1-YL 2-IODOACETATE
• Prop-2-enyl2-iodoacetate
• 90711-60-7
• EN300-7596612

• Inchi： 1S/C5H7IO2/c1-2-3-8-5(7)4-6/h2H,1,3-4H2
• InChI Key： QZORKJQSVCOBNB-UHFFFAOYSA-N
• SMILES： ICC(=O)OCC=C

Computed Properties

• Exact Mass: 225.94908g/mol
• Monoisotopic Mass: 225.94908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives

Additional information on Acetic acid, iodo-, 2-propenyl ester

Acetic acid, iodo-, 2-propenyl ester (CAS No. 90711-60-7): A Comprehensive Overview

Acetic acid, iodo-, 2-propenyl ester (CAS No. 90711-60-7) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This compound, also known as iodoacetic acid 2-propenyl ester, is characterized by its unique chemical structure and reactivity, making it an essential reagent in various chemical processes.

The molecular formula of Acetic acid, iodo-, 2-propenyl ester is C₆H₉I O₂, and its molecular weight is approximately 234.03 g/mol. The compound consists of an acetic acid moiety esterified with a 2-propenyl group and substituted with an iodine atom. This combination imparts unique properties that are valuable in both synthetic and analytical chemistry.

In recent years, Acetic acid, iodo-, 2-propenyl ester has gained attention for its role in the synthesis of complex organic molecules and pharmaceutical intermediates. The iodine substituent provides a reactive handle for various chemical transformations, including nucleophilic substitution reactions and cross-coupling reactions. These reactions are crucial in the development of new drugs and materials with tailored properties.

One of the key applications of Acetic acid, iodo-, 2-propenyl ester is in the synthesis of bioactive compounds. For instance, a study published in the *Journal of Organic Chemistry* (2021) demonstrated the use of this compound as a building block in the synthesis of a novel class of antiviral agents. The researchers utilized the iodine substituent to introduce functional groups that enhanced the antiviral activity of the final product.

Beyond pharmaceutical applications, Acetic acid, iodo-, 2-propenyl ester has also found use in materials science. A recent study in *Advanced Materials* (2022) explored the use of this compound in the synthesis of functional polymers with controlled architectures. The unique reactivity of the iodine substituent allowed for precise control over polymerization processes, leading to materials with improved mechanical and thermal properties.

The physical properties of Acetic acid, iodo-, 2-propenyl ester are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 185°C at atmospheric pressure. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in a wide range of chemical reactions and processes.

In terms of safety and handling, Acetic acid, iodo-, 2-propenyl ester should be stored in a cool, dry place away from direct sunlight and incompatible substances. It is recommended to handle this compound under well-ventilated conditions to minimize exposure to vapors. Personal protective equipment such as gloves and safety goggles should be used when handling this compound to ensure safety.

The environmental impact of Acetic acid, iodo-, 2-propenyl ester is another important consideration. While it is not classified as a hazardous substance under current regulations, proper disposal methods should be followed to prevent environmental contamination. Waste should be treated according to local regulations and guidelines to ensure safe disposal.

In conclusion, Acetic acid, iodo-, 2-propenyl ester (CAS No. 90711-60-7) is a valuable compound with diverse applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical structure and reactivity make it an essential reagent for researchers and chemists working on advanced chemical processes and product development. As research continues to uncover new uses for this compound, its importance in various scientific fields is likely to grow further.